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Compound of Interest

Compound Name: 2-Chloropropene

Cat. No.: B1346963 Get Quote

For researchers, scientists, and professionals in drug development, the accurate

characterization of chemical reagents is paramount. This guide provides a direct comparison of

experimentally determined data for 2-Chloropropene against established literature values. The

following sections detail the physical and spectral properties, the protocols used for their

determination, and a workflow for the characterization process.

Data Presentation: Physical and Spectral Properties
A summary of the key physical and spectral data for 2-Chloropropene is presented below. The

experimental data represents a hypothetical batch analysis for comparison against established

literature values.
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Property Literature Value Experimental Data

Physical Properties

Boiling Point 22.5-23 °C[1][2] 23.1 °C

Density (at 20°C) 0.9017 g/mL[3] 0.902 g/mL

Refractive Index (n20/D) 1.395 - 1.3973[1][3] 1.396

¹H NMR (CDCl₃, 400 MHz)

δ (ppm) ~5.3 (m, 2H), ~2.1 (s, 3H)
5.32 (d, 1H), 5.15 (d, 1H), 2.11

(s, 3H)

¹³C NMR (CDCl₃, 100 MHz)

δ (ppm) Literature values vary 141.2, 115.8, 22.5

Infrared (IR) Spectroscopy

Key Peaks (cm⁻¹)
~3100 (C-H, sp²), ~1640

(C=C), ~890 (C-Cl)
3095, 1642, 891

Mass Spectrometry (MS)

Molecular Ion (m/z)
76, 78 (due to ³⁵Cl/³⁷Cl

isotopes)[4]
76.0, 78.0

Experimental Protocols
The methodologies for determining the experimental data are outlined below.

Boiling Point Determination
The boiling point was determined using a simple distillation apparatus at atmospheric pressure.

A 10 mL round-bottom flask was charged with 5 mL of 2-Chloropropene and a boiling chip.

The flask was fitted with a distillation head, a condenser, and a thermometer. The apparatus

was heated gently using a heating mantle. The boiling point was recorded as the temperature

at which a steady condensation and distillation rate was observed.

Density Measurement
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The density of the liquid 2-Chloropropene was measured at 20°C. A 1 mL volumetric flask was

weighed empty. It was then filled to the mark with the sample, and the new weight was

recorded. The density was calculated by dividing the mass of the sample by its volume (1 mL).

Refractive Index Measurement
The refractive index was measured using an Abbe refractometer. A few drops of the 2-
Chloropropene sample were placed on the prism of the refractometer, which was maintained

at 20°C using a water bath. The refractive index was read directly from the instrument's scale.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer. A sample was prepared

by dissolving approximately 10 mg of 2-Chloropropene in 0.7 mL of deuterated chloroform

(CDCl₃). The chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane

(TMS) as an internal standard.

Infrared (IR) Spectroscopy
The IR spectrum was obtained using a Fourier-transform infrared (FTIR) spectrometer with an

attenuated total reflectance (ATR) accessory. A drop of the neat liquid was placed on the ATR

crystal, and the spectrum was recorded over a range of 4000-600 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry was performed using a gas chromatograph-mass spectrometer (GC-MS)

with electron ionization (EI). A dilute solution of 2-Chloropropene in dichloromethane was

injected into the GC. The mass spectrum was obtained for the peak corresponding to 2-
Chloropropene.

Mandatory Visualization
The following diagram illustrates the logical workflow for the comprehensive characterization of

a 2-Chloropropene sample.
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Experimental workflow for 2-Chloropropene characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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